Cas no 2171693-32-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid
- 2171693-32-4
- 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid
- EN300-1529375
-
- Inchi: 1S/C26H32N2O6/c1-16(2)17(12-24(29)30)13-27-25(31)23(15-33-3)28-26(32)34-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: RSERDPWFNMJIFX-UHFFFAOYSA-N
- SMILES: O(C(NC(COC)C(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1529375-0.05g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-0.1g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-0.25g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-0.5g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-1.0g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-2.5g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-5.0g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-10.0g |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1529375-50mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1529375-100mg |
3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}-4-methylpentanoic acid |
2171693-32-4 | 100mg |
$2963.0 | 2023-09-26 |
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid
Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 2171693-32-4, identified as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a tetrapeptide-like moiety makes it a valuable candidate for exploring novel biochemical pathways and therapeutic interventions.
In recent years, the field of chemical biology has witnessed significant advancements in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while offering improved pharmacokinetic properties. The structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid incorporates elements that suggest its utility in this domain. Specifically, the Fmoc group is a widely used protecting group in peptide synthesis, known for its stability and ease of removal, making it an ideal candidate for constructing complex peptide derivatives. The tetrapeptide-like backbone further enhances its potential as a scaffold for drug development.
One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Current research indicates that molecules with structural similarities to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid can interact with specific target proteins, thereby influencing cellular processes. For instance, studies have shown that peptidomimetics can serve as inhibitors or activators of enzymes and receptors involved in disease progression. The fluorenylmethoxycarbonyl moiety not only provides stability during synthesis but also enhances the compound's solubility and bioavailability, critical factors for effective drug delivery.
The 3-methoxypropanamidomethyl group in the compound's structure adds another layer of complexity, enabling further functionalization and customization. This feature allows researchers to modify the molecule's properties, such as its binding affinity and metabolic stability, to optimize its therapeutic potential. In particular, the amide bond serves as a hinge point for designing molecules that can selectively interact with biological targets. Such flexibility is crucial for developing drugs that exhibit high specificity while minimizing off-target effects.
Recent advancements in computational chemistry have further accelerated the exploration of compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid. Molecular modeling techniques have enabled scientists to predict how these molecules will behave within biological systems, providing insights into their mechanism of action. These simulations have been instrumental in identifying promising candidates for further experimental validation. For example, virtual screening has helped identify derivatives of this compound that show enhanced activity against specific disease markers.
The significance of this compound extends beyond its immediate applications in drug development. It also serves as a valuable tool for academic research, particularly in understanding the fundamental principles governing molecular interactions. By studying how 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid interacts with biological targets, researchers can gain insights into protein function and design more effective therapeutic strategies. This knowledge is particularly relevant in the context of precision medicine, where treatments are tailored to individual patients based on their unique genetic profiles.
In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid (CAS no 2171693-32-4) represents a promising candidate for both therapeutic applications and scientific exploration. Its unique structure, combining elements such as the Fmoc group and the tetrapeptide-like moiety, positions it at the forefront of peptidomimetic research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing chemical biology and pharmaceutical innovation.
2171693-32-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)